3-(4-methoxyphenyl)-9-(pyridin-3-yl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-9-pyridin-3-yl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H18N2O4/c1-27-17-6-4-15(5-7-17)20-13-28-23-18(22(20)26)8-9-21-19(23)12-25(14-29-21)16-3-2-10-24-11-16/h2-11,13H,12,14H2,1H3
• InChI Key: IHVKAOOEQJZDSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5=CN=CC=C5
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• CAS No.: 951941-91-6

Description

3-(4-methoxyphenyl)-9-(pyridin-3-yl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.407. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Conformational Studies

• Conformational Isomerism in Chromenopyridazines: Anastasis, Brown, and Marcus (1984) studied the conformational isomerism in derivatives related to chromenopyridazines, revealing unique hydrogenation patterns and conformational characteristics due to restricted rotation around specific bonds, which could be relevant to understanding the structural behavior of similar compounds like 3-(4-methoxyphenyl)-9-(pyridin-3-yl)-9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one (Anastasis, Brown, & Marcus, 1984).

Synthesis and Derivatives

• Synthesis of Flavonoid-Containing Derivatives: Bondarenko et al. (2012) developed new derivatives including 9,10-dihydro-4H,8H-chromeno[8,7-e][1,3]oxazin-4-one by reacting 7-hydroxyisoflavones and 7-hydroxycoumarins with lupinylamine and formalin, expanding the range of synthetic methodologies for such compounds (Bondarenko et al., 2012).

Biological and Pharmacological Research

• Anticancer Activities: Abd El Ghani, Elmorsy, and Ibrahim (2022) studied chromeno[4,3-b]pyridine derivatives for their potential anticancer activities, specifically against breast cancer. These findings highlight the potential therapeutic applications of structurally related compounds (Abd El Ghani, Elmorsy, & Ibrahim, 2022).
• Antioxidant and Anticancer Activities: Mahmoud, El-Bordany, and Elsayed (2017) synthesized various fused oxazine derivatives, including those structurally related to this compound, and evaluated their antioxidant and anticancer activities. This research contributes to understanding the potential health benefits of these compounds (Mahmoud, El-Bordany, & Elsayed, 2017).

Crystal Structure Analysis

• Crystal Structure of Related Compounds: Yuan et al. (2010) analyzed the crystal structure of a compound similar to this compound, providing insights into the structural details that are crucial for understanding the chemical behavior of such compounds (Yuan et al., 2010).